![molecular formula C12H15ClO4 B2602896 3-chloro-5-methoxy-4-(2-methylpropoxy)benzoic Acid CAS No. 750608-04-9](/img/structure/B2602896.png)
3-chloro-5-methoxy-4-(2-methylpropoxy)benzoic Acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“3-chloro-5-methoxy-4-(2-methylpropoxy)benzoic Acid” is a chemical compound with the molecular formula C12H15ClO4 . It has a molecular weight of 258.70 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 12 carbon atoms, 15 hydrogen atoms, 1 chlorine atom, and 4 oxygen atoms .Scientific Research Applications
Synthesis and Characterization
The synthesis and characterization of salicylic acid derivatives, including compounds structurally related to 3-chloro-5-methoxy-4-(2-methylpropoxy)benzoic acid, have been extensively studied due to their potential medicinal applications. For instance, a novel salicylic acid derivative called 2-((3-(chloromethyl)benzoyl)oxy)benzoic acid (3-CH2Cl) has been introduced as a promising compound for drug development. It shows potential activity and benefits in anti-inflammatory and analgesic activities through cyclooxygenase (COX)-inhibition, with a focus on improving toxicity profiles compared to traditional salicylic acid derivatives like acetylsalicylic acid (ASA) (Tjahjono et al., 2022).
Antioxidant and Pharmacological Effects
Chlorogenic Acid (CGA), a structurally related compound, demonstrates various biological and pharmacological effects, including antioxidant, antibacterial, hepatoprotective, cardioprotective, anti-inflammatory, and neuroprotective activities. CGA's wide range of therapeutic roles makes it an important dietary polyphenol, indicating the potential health-promoting properties of structurally related compounds like this compound (Naveed et al., 2018).
Environmental Impact and Removal Techniques
In the context of environmental science, the degradation and treatment of aromatic carboxylic acids, such as this compound, in wastewater have been explored. Studies on advanced oxidation processes offer insights into the removal mechanisms, kinetics, and by-products of similar compounds from aquatic mediums, indicating the significance of managing these substances in industrial effluents to mitigate their environmental impact (Qutob et al., 2022).
Properties
IUPAC Name |
3-chloro-5-methoxy-4-(2-methylpropoxy)benzoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15ClO4/c1-7(2)6-17-11-9(13)4-8(12(14)15)5-10(11)16-3/h4-5,7H,6H2,1-3H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ADUPEEQMQRYTAY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)COC1=C(C=C(C=C1Cl)C(=O)O)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15ClO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.